Cas no 13535-96-1 (Chola-4,6-dien-24-oicacid, 12-hydroxy-3-oxo-, (12a)- (9CI))

• Product Name: Chola-4,6-dien-24-oicacid, 12-hydroxy-3-oxo-, (12a)- (9CI)
• CAS No: 13535-96-1
• MF: C₂₄H₃₄O₄
• MW: 386.524367809296
• CID: 157002
• PubChem ID: 166839
• Update Time: 2025-04-19

Chola-4,6-dien-24-oicacid, 12-hydroxy-3-oxo-, (12a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Chola-4,6-dien-24-oicacid, 12-hydroxy-3-oxo-, (12a)- (9CI)
• (4R)-4-[(8R,9S,10R,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
• (12alpha)-12-hydroxy-3-oxochola-1,4-dien-24-oic acid
• (12alpha)-12-hydroxy-3-oxochola-4,6-dien-24-oic acid
• (3beta,16beta)-3-hydroxy-17-oxoandrost-5-en-16-yl hydrogen sulfate
• 12a-Hydroxy-3-oxocholadienic acid
• 12alpha-hydroxy-3-oxochola-4,6-dienoic acid
• NS00121020
• Chola-4,6-dien-24-oic acid, 12-hydroxy-3-oxo-, (12alpha)-
• 12alpha-Hydroxy-3-oxochola-4,6-dien-24-oic Acid
• (4R)-4-[(8R,9S,10R,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,8,9,11,12,14,15,16,17-decahy
• DTXSID70864419
• 13535-96-1
• 12a-hydroxy-3-oxochola-4,6-dien-24-oic acid
• 12alpha-Hydroxy-3-oxochola-4,6-dienic acid
• LMST04010245
• Q27121581
• CHEBI:49270
• 12alpha-Hydroxy-3-oxochola-4,6-dienoate

• Inchi： 1S/C24H34O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h5-6,12,14,17-21,26H,4,7-11,13H2,1-3H3,(H,27,28)/t14-,17+,18-,19+,20+,21+,23+,24-/m1/s1
• InChI Key： DJVAMCYXFUWMLS-QUPGBHKMSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CCC(C=C3C=C[C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)O)[C@]21C)=O

Computed Properties

• Exact Mass: 386.246
• Monoisotopic Mass: 386.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.18
• Boiling Point: 580.4°Cat760mmHg
• Flash Point: 318.9°C
• Refractive Index: 1.573

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives